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Compound of Interest

Compound Name: 3-Chlorocatechol

Cat. No.: B1204754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of 3-
Chlorocatechol as a versatile starting material for the generation of diverse and high-value

fine chemicals. The protocols detailed herein are based on established chemical and

biocatalytic transformations and serve as a foundational guide for the synthesis of heterocyclic

compounds and specialty bio-based acids.

Introduction
3-Chlorocatechol (1-Chloro-2,3-dihydroxybenzene) is a substituted catechol that serves as a

valuable building block in organic synthesis. Its chemical reactivity, dictated by the vicinal

hydroxyl groups and the chlorine substituent on the aromatic ring, allows for its participation in

a variety of transformations. It is a key intermediate in the biodegradation of chlorinated

aromatic pollutants and can be leveraged as a precursor for pharmaceuticals, agrochemicals,

and specialty polymers.[1][2] This document outlines its application in the synthesis of

pharmaceutically relevant phenoxazine derivatives and in the biocatalytic production of

substituted muconic acids, a class of valuable polymer precursors.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Chlorocatechol is presented in Table 1.

This data is essential for reaction planning, including solvent selection, safety precautions, and

purification strategies.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1204754?utm_src=pdf-interest
https://www.benchchem.com/product/b1204754?utm_src=pdf-body
https://www.benchchem.com/product/b1204754?utm_src=pdf-body
https://www.benchchem.com/product/b1204754?utm_src=pdf-body
https://www.researchgate.net/figure/Degradative-pathways-for-3-chlorocatechol-3-CC-4-chlorocatechol-4-CC-and_fig1_11171286
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-synthesis-and-applications-of-catechol-derivatives-ze
https://www.benchchem.com/product/b1204754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physicochemical Properties of 3-Chlorocatechol

Property Value Reference

CAS Number 4018-65-9 [3]

Molecular Formula C₆H₅ClO₂ [3]

Molecular Weight 144.55 g/mol [3]

Appearance
White to light orange

solid/crystal

Purity >95%

IUPAC Name 3-chloro-1,2-benzenediol

Storage Ambient Temperature

Application 1: Synthesis of Benzo[a]phenoxazine
Derivatives
Phenoxazines are an important class of N,O-heterocycles that form the core structure of many

dyes and pharmacologically active molecules, exhibiting anticancer, antimalarial, and anti-

inflammatory properties.[4][5] The general synthesis of benzo[a]phenoxazine-5-ones involves

the condensation of an o-aminophenol derivative with a 2,3-dichloro-1,4-naphthoquinone.

While direct use of 3-chlorocatechol is not widely reported, it serves as a crucial conceptual

precursor for chlorinated aminophenols required for these syntheses. The following protocol is

a representative procedure for this class of reactions.

A generalized workflow for the utilization of 3-Chlorocatechol in fine chemical synthesis is

depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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